Cas no 156274-05-4 (4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester)

4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester is a specialized heterocyclic compound featuring a thiophene core substituted with phenyl and pyrrole groups, along with a methyl ester functionality. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and materials science. The compound's conjugated system enhances its potential as a building block for optoelectronic materials, such as organic semiconductors or fluorescent dyes. Its ester group offers versatility for further derivatization, enabling applications in medicinal chemistry or polymer research. The phenyl and pyrrole substituents contribute to π-stacking interactions, which may improve stability in supramolecular assemblies. This compound is particularly useful for researchers investigating structure-property relationships in heteroaromatic systems.

4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester structure

156274-05-4 structure

Product Name:4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester

CAS No:156274-05-4

MF:C₁₆H₁₃NO₂S

MW:283.344922780991

CID:5219842

Update Time:2025-06-11

4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester
- Inchi： 1S/C16H13NO2S/c1-19-16(18)15-14(17-9-5-6-10-17)13(11-20-15)12-7-3-2-4-8-12/h2-11H,1H3
- InChI Key： MPEGFYGBQCLDNE-UHFFFAOYSA-N
- SMILES： C1(C(OC)=O)SC=C(C2=CC=CC=C2)C=1N1C=CC=C1

4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM506612-1g	Methyl4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate	156274-05-4	97%	1g	$***	2023-03-30
Key Organics Ltd	BS-5139-1MG	methyl 4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate	156274-05-4	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	BS-5139-5MG	methyl 4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate	156274-05-4	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	BS-5139-10MG	methyl 4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate	156274-05-4	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	BS-5139-20MG	methyl 4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate	156274-05-4	>90%	20mg	￡76.00	2023-03-11
Key Organics Ltd	BS-5139-50MG	methyl 4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate	156274-05-4	>90%	50mg	£102.00	2023-09-07
Key Organics Ltd	BS-5139-100MG	methyl 4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate	156274-05-4	>90%	100mg	£146.00	2023-09-07

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester

Introduction to 4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester (CAS No. 156274-05-4)

4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester, identified by its CAS number 156274-05-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, featuring a fused thiophene and pyrrole ring system, which is a common motif in many bioactive natural products and synthetic drugs. The presence of a phenyl group and a carboxylic acid methyl ester functionality further enhances its potential as a pharmacophore in drug discovery.

The molecular structure of 4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester (CAS No. 156274-05-4) consists of a thiophene ring connected to a pyrrole ring at the 3-position, with a phenyl substituent at the 4-position of the thiophene and a carboxylic acid methyl ester group at the 2-position of the pyrrole. This unique arrangement of functional groups makes it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The thiophene-pyrrole hybrid scaffold has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of enzymes involved in cancer progression and inflammatory diseases.

One of the most compelling aspects of 4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester (CAS No. 156274-05-4) is its structural versatility, which allows for modifications at multiple positions to optimize its pharmacological properties. Researchers have been exploring various synthetic strategies to introduce additional functional groups or to alter the electronic properties of the molecule. These modifications can lead to compounds with enhanced potency, selectivity, and solubility, making them more suitable for clinical development.

The carboxylic acid methyl ester group in this compound is particularly noteworthy, as it can serve as a site for further derivatization through amide or ester bond formation. Such modifications are commonly employed in drug design to improve metabolic stability, bioavailability, and target interaction. Additionally, the phenyl substituent can be further functionalized to introduce hydrophobic or hydrophilic groups, thereby fine-tuning the overall pharmacokinetic profile of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 4-Phenyl-3-pyrrol-1-yl-thiophene-2-carboxylic acid methyl ester (CAS No. 156274-05-4) with greater accuracy. These tools have been instrumental in identifying key interactions between the compound and biological targets, such as enzymes and receptors. By understanding these interactions at a molecular level, scientists can design more effective derivatives with improved therapeutic potential.

The synthesis of 4-Phenyl-3-pyrrol-1-yli-thiophene -2-carboxylic acid methyl ester (CAS No. 156274 -05 -4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the heterocyclic core, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have also facilitated more efficient and sustainable synthetic pathways.

In conclusion, 4 - Phenyl -3 - pyrrol -1 - yl - thiophene -2 -carboxylic acid methyl ester (CAS No .156274 -05 -4) represents an exciting area of research with significant potential in pharmaceutical development . Its unique structural features , combined with its versatility in chemical modification , make it a valuable scaffold for designing novel therapeutic agents . As our understanding of biological pathways continues to expand , compounds like this are likely to play an increasingly important role in addressing complex diseases .